2-Methoxyestrone

Specification

• Description: 2-methoxyestrone is a 17-oxo steroid that is estrone in which the hydrogen at position 2 has been replaced by a methoxy group. It has a role as a human metabolite and a mouse metabolite. It is a 3-hydroxy steroid, a 17-oxo steroid, an alicyclic ketone, a member of phenols, an aromatic ether and a phenolic steroid. It is functionally related to an estrone.; 2-Methoxyestrone is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; 2-Methoxyestrone is a natural product found in Homo sapiens with data available.; 2-Methoxyestrone is a metabolite formed during the methylation of 2-hydroxyestrone (2-OHE1) by catechol-O-methyltransferase (COMT), with potential anticarcinogenic and minimal estrogen activities. The mechanism of action for the antitumor activity of 2-methoxyestrone (2-OMeE1) is not known. A high 2-methoxyestrone (2-OMeE1)/2-OHE1 ratio indicates higher methylation efficiency and correlates with a lower cancer risk.
• CAS No.: 362-08-3
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (8R,9S,13S,14S)-3-hydroxy-2-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1
• Standard InChI Key: WHEUWNKSCXYKBU-QPWUGHHJSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=C(C=C34)OC)O
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O
• Appearance: White to pale yellow solid
• Melting Point: 187.0 - 189.5 °C